Cas no 103131-69-7 (Kinetensin)

Kinetensin Properties

Names and Identifiers

• Kinetensin
• ILE-ALA-ARG-ARG-HIS-PRO-TYR-PHE-LEU
• H-ILE-ALA-ARG-ARG-HIS-PRO-TYR-PHE-LEU-OH
• IARRHPYFL
• NEUROTENSIN-RELATED PEPTIDE
• NRP
• WO0239997 SEQID: 1 unclaimed sequence
• 253: PN: WO0069900 SEQID
• Human kinetensin
• KINETENSIN (HUMAN)
• +Expand

• MDL： MFCD00167613
• InChIKey： PANUJGMSOSQAAY-IHXGQVBNSA-N
• Inchi： 1S/C56H85N17O11/c1-6-32(4)45(57)52(81)66-33(5)46(75)67-38(15-10-22-63-55(58)59)47(76)68-39(16-11-23-64-56(60)61)48(77)71-42(28-36-29-62-30-65-36)53(82)73-24-12-17-44(73)51(80)70-41(27-35-18-20-37(74)21-19-35)49(78)69-40(26-34-13-8-7-9-14-34)50(79)72-43(54(83)84)25-31(2)3/h7-9,13-14,18-21,29-33,38-45,74H,6,10-12,15-17,22-28,57H2,1-5H3,(H,62,65)(H,66,81)(H,67,75)(H,68,76)(H,69,78)(H,70,80)(H,71,77)(H,72,79)(H,83,84)(H4,58,59,63)(H4,60,61,64)/t32-,33-,38-,39-,40-,41-,42-,43-,44-,45-/m0/s1
• SMILES： O=C([C@H](CC1=CN=CN1)NC([C@H](CCC/N=C(\N)/N)NC([C@H](CCC/N=C(\N)/N)NC([C@H](C)NC([C@H]([C@@H](C)CC)N)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CC(C)C)=O)CC1C=CC=CC=1)=O)CC1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 1171.661447g/mol
• Surface Charge: 0
• XLogP3: -1.9
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 34
• Monoisotopic Mass: 1171.661447g/mol
• Monoisotopic Mass: 1171.661447g/mol
• Topological Polar Surface Area: 465Ų
• Heavy Atom Count: 84
• Complexity: 2240
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 4.33470
• PSA: 460.04000
• Solubility: Soluble (320 g/l) (25 º C),
• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),